Cas no 2679920-37-5 ((2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2679920-37-5
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5644798
• PubChem ID: 165908279
• Update Time: 2025-05-21

(2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• EN300-28277151
• 2679920-37-5

• Inchi： 1S/C9H14F3NO3/c1-3-5(4-2)6(7(14)15)13-8(16)9(10,11)12/h5-6H,3-4H2,1-2H3,(H,13,16)(H,14,15)/t6-/m0/s1
• InChI Key： FJXCLKFYMVZUBI-LURJTMIESA-N
• SMILES： FC(C(N[C@H](C(=O)O)C(CC)CC)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

Comprehensive Analysis of (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2679920-37-5): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2679920-37-5) has emerged as a compound of significant interest. This chiral molecule, characterized by its trifluoroacetamide moiety and pentanoic acid backbone, is widely studied for its potential applications in drug discovery, enzyme inhibition, and peptide synthesis. Researchers are particularly drawn to its stereospecificity and bioactive properties, which make it a valuable building block in medicinal chemistry.

The compound's CAS number 2679920-37-5 serves as a unique identifier, ensuring precise tracking in global chemical databases. Its systematic name, (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid, highlights key structural features: an ethyl group at the 3-position, a trifluoroacetyl-protected amine, and a carboxylic acid functional group. These attributes contribute to its reactivity and solubility profile, which are critical for formulation scientists. Recent literature searches reveal growing interest in "chiral amino acid derivatives" and "fluorinated peptidomimetics," aligning with this compound's niche.

From a synthetic chemistry perspective, 2679920-37-5 exemplifies the rising demand for fluorine-containing bioactive molecules. The trifluoromethyl group enhances metabolic stability and membrane permeability—properties highly sought after in CNS-targeting therapeutics. Computational studies on similar structures show promising interactions with G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design platforms. This correlates with frequent search queries like "fluorine in drug design 2024" and "chiral building blocks for pharmaceuticals."

Analytical characterization of (2S)-3-ethyl-2-(2,2,2-trifluoroacetamido)pentanoic acid typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. The compound's enantiomeric purity (>98% ee) makes it particularly useful for asymmetric synthesis, addressing the pharmaceutical industry's need for stereochemically defined intermediates. Current market trends show increased procurement of such compounds for PROTAC development and covalent inhibitor research, as reflected in recent patent filings.

Environmental and regulatory considerations for CAS 2679920-37-5 follow standard protocols for laboratory chemicals. While not classified as hazardous under major chemical inventories, proper handling with PPE is recommended due to its potential irritant properties. The compound's stability under various pH conditions (studied via forced degradation studies) makes it suitable for pre-formulation research, another trending topic in pharmaceutical forums.

Future research directions may explore its utility in bioconjugation chemistry or as a precursor for radiofluorination in PET tracer development—areas generating substantial academic and industrial interest. The compound's structure-activity relationship (SAR) could also be investigated through machine learning models predicting ADMET properties, a cutting-edge approach dominating recent scientific conferences.